Cas no 1935231-15-4 (2-Azaspiro[4.5]decane-4-carbonitrile)

• Product Name: 2-Azaspiro[4.5]decane-4-carbonitrile
• CAS No: 1935231-15-4
• MF: C₁₀H₁₆N₂
• MW: 164.247442245483
• MDL: MFCD29046111
• CID: 4774178
• PubChem ID: 91812062
• Update Time: 2025-05-21

2-Azaspiro[4.5]decane-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-azaspiro[4.5]decane-4-carbonitrile
• 2-Azaspiro[4.5]decane-4-carbonitrile

• MDL： MFCD29046111
• Inchi： 1S/C10H16N2/c11-6-9-7-12-8-10(9)4-2-1-3-5-10/h9,12H,1-5,7-8H2
• InChI Key： MIXBIBOLRNGTCH-UHFFFAOYSA-N
• SMILES： N1CC(C#N)C2(C1)CCCCC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 207
• XLogP3: 1.5
• Topological Polar Surface Area: 35.8

Additional information on 2-Azaspiro[4.5]decane-4-carbonitrile

Introduction to 2-Azaspiro[4.5]decane-4-carbonitrile (CAS No. 1935231-15-4)

2-Azaspiro[4.5]decane-4-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1935231-15-4, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This spirocyclic amine derivative has garnered attention due to its unique structural framework and potential biological activities, making it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of 2-Azaspiro[4.5]decane-4-carbonitrile features a spirocyclic core, which is a fused ring system consisting of two rings connected at a single common atom. In this case, the spirocyclic system comprises a nine-membered ring that includes an azacycloalkane moiety, contributing to its distinct chemical and biological properties. The presence of a nitrile group at the 4-position further enhances its reactivity and functional potential, making it a versatile intermediate in synthetic chemistry.

Recent advancements in drug discovery have highlighted the importance of spirocyclic compounds due to their ability to exhibit high binding affinity and selectivity towards biological targets. The rigid three-dimensional structure of 2-Azaspiro[4.5]decane-4-carbonitrile provides a stable platform for interactions with proteins and enzymes, which is crucial for developing effective pharmacological interventions. Studies have demonstrated that spirocyclic scaffolds can improve drug-like properties such as solubility, metabolic stability, and oral bioavailability, thereby enhancing the overall efficacy of therapeutic agents.

In the context of medicinal chemistry, 2-Azaspiro[4.5]decane-4-carbonitrile has been explored as a precursor for designing molecules with potential applications in treating various diseases. For instance, research has indicated that derivatives of this compound may exhibit inhibitory effects on enzymes involved in inflammatory pathways, making them promising candidates for anti-inflammatory drugs. Additionally, the azacycloalkane moiety has shown promise in modulating neurotransmitter receptors, suggesting its utility in the development of central nervous system (CNS) therapeutics.

The synthesis of 2-Azaspiro[4.5]decane-4-carbonitrile involves multi-step organic transformations that require precise control over reaction conditions to achieve high yields and purity. The nitrile group introduces a site for further functionalization, allowing chemists to tailor the compound's properties for specific biological targets. Advanced synthetic methodologies, such as transition metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to optimize the production process and enhance the accessibility of this valuable scaffold.

Recent studies have also explored the pharmacokinetic profile of 2-Azaspiro[4.5]decane-4-carbonitrile and its derivatives. Pharmacokinetic analysis is essential for understanding how a drug is absorbed, distributed, metabolized, and excreted by the body, which directly impacts its therapeutic efficacy and safety. Preliminary data suggest that compounds derived from this scaffold exhibit favorable pharmacokinetic properties, including good oral bioavailability and moderate metabolic clearance rates, indicating their potential for clinical translation.

The structural versatility of 2-Azaspiro[4.5]decane-4-carbonitrile allows for the creation of diverse analogs with tailored biological activities. By modifying substituents at various positions on the spirocyclic core or introducing additional functional groups, researchers can fine-tune the compound's interactions with biological targets. This flexibility makes it an attractive scaffold for structure-based drug design approaches, where computational modeling and high-throughput screening are employed to identify lead compounds with optimal pharmacological profiles.

In conclusion,2-Azaspiro[4.5]decane-4-carbonitrile (CAS No. 1935231-15-4) represents a promising compound in medicinal chemistry with significant potential for developing novel therapeutic agents. Its unique structural features, combined with its synthetic accessibility and favorable pharmacokinetic properties, make it a valuable scaffold for further exploration in drug discovery programs targeting various diseases.